Cas no 1168139-44-3 ((R)-1-(2-Fluorophenyl)propan-1-amine hydrochloride)

R)-1-(2-Fluorophenyl)propan-1-amine hydrochloride is a chiral compound, offering high purity and stability. Its selective chirality is advantageous in asymmetric synthesis. The hydrochloride salt form enhances solubility, facilitating various reactions. Its unique structure and purity make it a valuable tool in pharmaceutical research and organic synthesis.
(R)-1-(2-Fluorophenyl)propan-1-amine hydrochloride structure
1168139-44-3 structure
Product Name:(R)-1-(2-Fluorophenyl)propan-1-amine hydrochloride
CAS No:1168139-44-3
MF:C9H13ClFN
MW:189.657624959946
MDL:MFCD12757043
CID:1030312
PubChem ID:53484715
Update Time:2025-07-30

(R)-1-(2-Fluorophenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(2-Fluorophenyl)propan-1-amine hydrochloride
    • (1R)-1-(2-fluorophenyl)propan-1-amine,hydrochloride
    • (R)-1-(2-Fluorophenyl)propan-1-aminehydrochloride
    • CS-0215624
    • (1R)-1-(2-fluorophenyl)propan-1-amine hydrochloride
    • (1R)-1-(2-fluorophenyl)propan-1-amine;hydrochloride
    • DTXSID30704160
    • EN300-267374
    • (1R)-1-(2-Fluorophenyl)propan-1-amine--hydrogen chloride (1/1)
    • AKOS015923139
    • (R)-1-(2-fluorophenyl)propan-1-amine HCl
    • 1168139-44-3
    • DS-018831
    • Benzenemethanamine, alpha-ethyl-2-fluoro-, hydrochloride (1:1), (alphaR)-
    • MDL: MFCD12757043
    • Inchi: 1S/C9H12FN.ClH/c1-2-9(11)7-5-3-4-6-8(7)10;/h3-6,9H,2,11H2,1H3;1H/t9-;/m1./s1
    • InChI Key: VVIJOOJNOZEOGM-SBSPUUFOSA-N
    • SMILES: Cl.FC1C=CC=CC=1[C@@H](CC)N

Computed Properties

  • Exact Mass: 189.0720553g/mol
  • Monoisotopic Mass: 189.0720553g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

(R)-1-(2-Fluorophenyl)propan-1-amine hydrochloride Pricemore >>

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